5-(2-hydroxypropylamino)-6-methyl-2H-1,2,4-triazin-3-one

• Molecular Formula: C7H12N4O2
• Molecular Weight: 184.2 g/mol
• IUPAC Name: 5-(2-hydroxypropylamino)-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C7H12N4O2/c1-4(12)3-8-6-5(2)10-11-7(13)9-6/h4,12H,3H2,1-2H3,(H2,8,9,11,13)
• InChI Key: VNXGJZRQKRHEPI-UHFFFAOYSA-N
• SMILES: CC1=NNC(=O)N=C1NCC(C)O

Description

5-(2-hydroxypropylamino)-6-methyl-2H-1,2,4-triazin-3-one, commonly known as HPT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of HPT is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA synthesis and repair. HPT has been shown to inhibit the activity of thymidylate synthase, an enzyme involved in the synthesis of DNA, and it has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA repair.
Biochemical and Physiological Effects
HPT has been shown to have both biochemical and physiological effects. Biochemically, HPT has been shown to inhibit the activity of thymidylate synthase and topoisomerase II, as mentioned earlier. Physiologically, HPT has been shown to have antitumor activity, and it has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using HPT in lab experiments is its high purity, which allows for accurate and reproducible results. Another advantage is its stability, which allows for long-term storage without degradation. However, one limitation of using HPT in lab experiments is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on HPT. One area of research could be the development of more efficient and cost-effective methods for synthesizing HPT. Another area of research could be the investigation of HPT's potential applications in other fields, such as materials science and environmental science. Additionally, further studies could be conducted to elucidate the mechanism of action of HPT and to identify potential targets for its use as an antitumor agent.

Synthesis Methods

The synthesis of HPT can be achieved through various methods. One of the most common methods is the reaction of 2-amino-4,6-dimethylpyrimidine with ethylene oxide to produce 2-(2-hydroxyethylamino)-4,6-dimethylpyrimidine, which is then reacted with cyanogen bromide to produce HPT. Another method involves the reaction of 2-amino-4,6-dimethylpyrimidine with chloroacetic acid to produce 2-(2-carboxyethylamino)-4,6-dimethylpyrimidine, which is then reacted with hydroxylamine to produce HPT.

Scientific Research Applications

HPT has been studied for its potential applications in various fields, including agriculture, medicine, and materials science. In agriculture, HPT has been shown to have herbicidal activity, and it has been used as a herbicide in rice fields. In medicine, HPT has been studied for its potential use as an antitumor agent, and it has been shown to inhibit the growth of cancer cells. In materials science, HPT has been used as a precursor for the synthesis of metal complexes with potential applications in catalysis.